Cas no 127323-49-3 (Pentanoic acid, 2-methyl-4-oxo-, methyl ester, (-)- (9CI))

Pentanoic acid, 2-methyl-4-oxo-, methyl ester, (-)- (9CI) structure
127323-49-3 structure
Product Name:Pentanoic acid, 2-methyl-4-oxo-, methyl ester, (-)- (9CI)
CAS No:127323-49-3
MF:C7H12O3
MW:144.168382644653
CID:1221209
PubChem ID:12576882
Update Time:2025-04-20

Pentanoic acid, 2-methyl-4-oxo-, methyl ester, (-)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 2-methyl-4-oxo-, methyl ester, (-)- (9CI)
    • Methyl 2-methyl-4-oxopentanoate
    • 2-Methyl-4-oxopentanoic acid methyl ester
    • methyl2-methyl-4-oxopentanoate
    • 2-methyl-4-oxo-pentanoic acid methyl ester
    • DA-32936
    • 32811-25-9
    • AKOS010910321
    • Z838956118
    • SCHEMBL8214569
    • G45950
    • CS-0233831
    • 127323-49-3
    • EN300-136392
    • MFCD16068188
    • Inchi: 1S/C7H12O3/c1-5(4-6(2)8)7(9)10-3/h5H,4H2,1-3H3
    • InChI Key: IOKHSZMZBQKDGK-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C)CC(C)=O)=O

Computed Properties

  • Exact Mass: 144.07866
  • Monoisotopic Mass: 144.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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